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Compound of Interest

Compound Name: AZD5718

CAS No.: 2041076-43-9

Cat. No.: B1192256

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZD5718 is a potent and reversible inhibitor of 5-lipoxygenase-activating protein (FLAP), a key

protein in the biosynthesis of leukotrienes. Leukotrienes are pro-inflammatory lipid mediators

implicated in various inflammatory diseases. The quantification of AZD5718 in plasma is crucial

for pharmacokinetic (PK) and pharmacodynamic (PD) studies during drug development to

understand its absorption, distribution, metabolism, and excretion (ADME) properties. This

document provides detailed application notes and protocols for the analytical detection of

AZD5718 in human plasma using liquid chromatography-tandem mass spectrometry (LC-

MS/MS), a highly sensitive and specific technique for bioanalysis.

Signaling Pathway of AZD5718 Action
AZD5718 exerts its pharmacological effect by inhibiting the 5-lipoxygenase-activating protein

(FLAP), which is a crucial step in the leukotriene biosynthesis pathway. The diagram below

illustrates this pathway and the mechanism of action of AZD5718.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1192256#bc-rfq
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-detection-of-azd5718-in-plasma
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-detection-of-azd5718-in-plasma
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-detection-of-azd5718-in-plasma
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-detection-of-azd5718-in-plasma
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-detection-of-azd5718-in-plasma
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-detection-of-azd5718-in-plasma
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Membrane Phospholipids cPLA₂ Arachidonic Acid (AA) 

5-Lipoxygenase-Activating
Protein (FLAP)

5-Lipoxygenase
(5-LO)

Presents AA to 5-LO Leukotriene A₄ (LTA₄)

LTA₄ Hydrolase

LTC₄ Synthase

Leukotriene B₄ (LTB₄)
(Pro-inflammatory)

Cysteinyl-Leukotrienes
(LTC₄, LTD₄, LTE₄)

AZD5718 Inhibition

Click to download full resolution via product page

Figure 1: AZD5718 inhibits FLAP in the leukotriene pathway.

Quantitative Data Summary
A validated LC-MS/MS method for the determination of AZD5718 in plasma is essential for

clinical and preclinical studies. The following table summarizes the performance characteristics

of such a method, based on available data and typical performance for similar bioanalytical

assays.

Parameter Result

Linearity Range 1 - 1000 ng/mL (Example range)

Lower Limit of Quantification (LLOQ) 1 ng/mL (Example)

Accuracy (Inter-run) 94.0% to 110.0%

Precision (Inter-run) < 5.9% (CV)

Recovery Consistent and reproducible (Typical >80%)

Matrix Effect Minimal to no significant effect observed

Internal Standard (IS) [13C6]AZD5718 (stable isotope-labeled)

Experimental Protocols
The following protocols provide a detailed methodology for the key experiments involved in the

quantification of AZD5718 in plasma.
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Plasma Sample Preparation: Protein Precipitation
Protein precipitation is a common, simple, and effective method for removing proteins from

plasma samples prior to LC-MS/MS analysis.

Materials:

Human plasma samples containing AZD5718

[13C6]AZD5718 internal standard (IS) working solution

Acetonitrile (ACN), LC-MS grade

Microcentrifuge tubes (1.5 mL) or 96-well plates

Vortex mixer

Centrifuge (capable of >10,000 x g)

Protocol:

Allow plasma samples to thaw at room temperature.

For each sample, aliquot 100 µL of plasma into a clean microcentrifuge tube or a well of a

96-well plate.

Add 10 µL of the [13C6]AZD5718 internal standard working solution to each plasma sample

(except for blank matrix samples).

Add 300 µL of cold acetonitrile (ACN) to each tube/well. The 3:1 ratio of ACN to plasma is

effective for protein precipitation.

Vortex mix the samples vigorously for 1 minute to ensure thorough mixing and protein

precipitation.

Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

Carefully transfer the supernatant (approximately 350 µL) to a new set of tubes or a 96-well

plate for LC-MS/MS analysis.
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LC-MS/MS Analysis
Instrumentation:

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid

chromatography (UHPLC) system.

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI)

source.

LC Parameters (Typical):

Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm particle size).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Flow Rate: 0.4 mL/min.

Gradient:

0-0.5 min: 5% B

0.5-2.5 min: Linear ramp to 95% B

2.5-3.5 min: Hold at 95% B

3.5-3.6 min: Return to 5% B

3.6-5.0 min: Equilibrate at 5% B

Injection Volume: 5 µL.

Column Temperature: 40°C.

MS/MS Parameters:

Ionization Mode: Electrospray Ionization (ESI), Positive.
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Multiple Reaction Monitoring (MRM) Transitions:

AZD5718: m/z 429.3 → 255.3

[13C6]AZD5718 (IS): m/z 435.3 → 255.3

Key MS Settings (Instrument dependent, requires optimization):

Collision Energy (CE): To be optimized for the specific instrument.

Declustering Potential (DP): To be optimized.

Ion Source Gas 1 (Nebulizer Gas): To be optimized.

Ion Source Gas 2 (Heater Gas): To be optimized.

Curtain Gas: To be optimized.

Source Temperature: To be optimized (e.g., 500°C).

Experimental Workflow Visualization
The following diagram illustrates the overall workflow for the analysis of AZD5718 in plasma

samples.
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Figure 2: Workflow for AZD5718 analysis in plasma.
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Conclusion
The provided protocols and data offer a comprehensive guide for the quantitative analysis of

AZD5718 in human plasma. The LC-MS/MS method, coupled with a straightforward protein

precipitation sample preparation, provides the necessary sensitivity, specificity, and reliability

for supporting pharmacokinetic assessments in drug development. Adherence to these

methodologies will enable researchers to generate high-quality data to inform the clinical

development of AZD5718. It is recommended that each laboratory validates the method

according to regulatory guidelines to ensure its performance for their specific application.

To cite this document: BenchChem. [Application Notes and Protocols for the Analytical
Detection of AZD5718 in Plasma]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192256/docs#application-notes-and-protocols-for-
the-analytical-detection-of-azd5718-in-plasma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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